Tert-butyl 2-fluoro-6-methylphenylcarbamate

• CAS RN: 138343-78-9
• Molecular Formula: C12H16FNO2
• Molecular Weight: 225.26 g/mol
• IUPAC Name: tert-butyl N-(2-fluoro-6-methylphenyl)carbamate
• InChI: InChI=1S/C12H16FNO2/c1-8-6-5-7-9(13)10(8)14-11(15)16-12(2,3)4/h5-7H,1-4H3,(H,14,15)
• InChI Key: WNILPYHLXCWHEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)F)NC(=O)OC(C)(C)C

Description

Tert-butyl 2-fluoro-6-methylphenylcarbamate is a useful research compound. Its molecular formula is C12H16FNO2 and its molecular weight is 225.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of tert-butyl 2-fluorophenylcarbamate (99.5 g, 471 mmol) in anhydrous tetrahydrofuran (900 mL) was placed under a nitrogen atmosphere, cooled in a dry ice-acetone bath, and stirred while t-butyllithium (666 mL of a 1.7M solution in pentane, 1132 mmol) was added slowly. The resulting mixture was slowly warmed up to −15° C. in 2 hours, then cooled back to −78° C. and treated with iodomethane (32.3 mL, 518 mmol). After warming up to −15° C. in 30 minutes, the mixture was removed from the cooling bath and treated with aqueous saturated NH4Cl (20 mL). The resulting slurry was diluted with CH2Cl2 (2000 mL), dried over MgSO4, filtered through a pad of silica, and concentrated under vacuum to afford tert-butyl 2-fluoro-6-methylphenylcarbamate(105 g, 99.5%) as a yellow solid.